4-(3-chloro-4-ethoxybenzoyl)-1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[(3-chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-(furan-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H25ClN2O5/c1-4-29-16-9-8-14(13-15(16)23)20(26)18-19(17-7-5-12-30-17)25(22(28)21(18)27)11-6-10-24(2)3/h5,7-9,12-13,19,26H,4,6,10-11H2,1-3H3/b20-18+
• InChI Key: WXLOEUCTODPBST-CZIZESTLSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=CC=CO3)O)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN(C)C)C3=CC=CO3)/O)Cl
• Molecular Formula: C22H25ClN2O5
• Molecular Weight: 432.9 g/mol

Description

4-(3-chloro-4-ethoxybenzoyl)-1-(3-(dimethylamino)propyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H25ClN2O5 and its molecular weight is 432.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Pyrrole derivatives have been synthesized and characterized through various methods, indicating the compound's relevance in organic synthesis and material science. For example, the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate involved aldol condensation, showcasing the importance of pyrrole derivatives in creating heterocyclic compounds with potential applications in dyes, pharmaceuticals, and agrochemicals (Singh et al., 2014).

Chemical Reactivity and Synthesis of Heterocyclic Compounds

• The use of compounds with dimethylamino groups in generating a structurally diverse library through alkylation and ring closure reactions has been explored. This research highlights the role of such compounds in developing new pharmaceuticals, agrochemicals, and materials (Roman, 2013).

Photochromic Properties and Material Science Applications

• Research into heterocyclic fulgides and fulgimides, including 5-alkoxybenzo[b]furan derivatives, reveals their photochromic properties and high stability to photodegradation. These findings suggest potential applications in developing photoresponsive materials, which could be used in optical storage devices, sensors, and switches (Rybalkin et al., 2014).

Antimicrobial Applications

• The synthesis of novel pyrrole derivatives with isoxazoline groups and their evaluation for antimicrobial activity point towards the potential of such compounds in creating new antibiotics or antiseptics. This is particularly relevant in addressing the growing concern of antibiotic resistance (Kumar et al., 2017).

Leukotriene B4 Inhibition and Cancer Research

• The preparation of benzo[b]furan derivatives with inhibitory activity against leukotriene B4 suggests a potential application in developing anti-inflammatory drugs. Furthermore, some of these compounds showed growth inhibitory activity on human pancreatic cancer cells, highlighting their importance in cancer research (Kuramoto et al., 2008).